Cas no 1040685-61-7 (3-Chloro-4-methoxy-N-[2-(3-methylphenoxy)propyl]-aniline)

• Product Name: 3-Chloro-4-methoxy-N-[2-(3-methylphenoxy)propyl]-aniline
• CAS No: 1040685-61-7
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 2273990
• Update Time: 2023-08-07

3-Chloro-4-methoxy-N-[2-(3-methylphenoxy)propyl]-aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-N-[2-(3-methylphenoxy)propyl]-aniline

• Inchi： 1S/C17H20ClNO2/c1-12-5-4-6-15(9-12)21-13(2)11-19-14-7-8-17(20-3)16(18)10-14/h4-10,13,19H,11H2,1-3H3
• InChI Key： ZBEBPSDMMSGGRI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC(C)OC1C=CC=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 303
• Topological Polar Surface Area: 30.5